Cas no 2648948-69-8 (6-bromo-2-thiaspiro3.3heptane)

• Product Name: 6-bromo-2-thiaspiro3.3heptane
• CAS No: 2648948-69-8
• MF: C₆H₉BrS
• MW: 193.104659795761
• MDL: MFCD32845714
• CID: 5643600
• PubChem ID: 155973432
• Update Time: 2025-05-27

6-bromo-2-thiaspiro3.3heptane Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-thiaspiro[3.3]heptane
• 2-Thiaspiro[3.3]heptane, 6-bromo-
• 6-bromo-2-thiaspiro3.3heptane

• MDL： MFCD32845714
• Inchi： 1S/C6H9BrS/c7-5-1-6(2-5)3-8-4-6/h5H,1-4H2
• InChI Key： KIQQGGSQOPWSQI-UHFFFAOYSA-N
• SMILES： C1C2(CC(Br)C2)CS1

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 250.4±40.0 °C(Predicted)

Additional information on 6-bromo-2-thiaspiro3.3heptane

Introduction to 6-Bromo-2-Thiaspiro[3.3]heptane (CAS No. 2648948-69-8)

6-Bromo-2-Thiaspiro[3.3]heptane (CAS No. 2648948-69-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive thiaspiro structure, which imparts unique chemical and biological properties. The presence of a bromine atom further enhances its reactivity and potential applications in various synthetic pathways and drug discovery processes.

The thiaspiro ring system is a cyclic structure that contains a sulfur atom as part of the ring, providing a scaffold for the development of novel molecules with diverse functionalities. The bromine substituent at the 6-position adds an additional layer of complexity and reactivity, making 6-Bromo-2-Thiaspiro[3.3]heptane an attractive building block for the synthesis of more complex molecules.

In recent years, the study of thiaspiro compounds has expanded significantly, driven by their potential in the development of new pharmaceuticals and materials. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications. The unique structural features of 6-Bromo-2-Thiaspiro[3.3]heptane make it particularly interesting for researchers exploring new drug candidates.

The synthesis of 6-Bromo-2-Thiaspiro[3.3]heptane typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound with greater efficiency and scalability. For example, the use of transition-metal catalysts and green chemistry principles has led to more environmentally friendly and cost-effective synthetic routes.

In the context of medicinal chemistry, 6-Bromo-2-Thiaspiro[3.3]heptane has been investigated for its potential as a lead compound in drug discovery programs. Its bromine substituent can be readily functionalized through various chemical reactions, allowing for the generation of a wide range of derivatives with tailored biological activities. This flexibility is crucial for optimizing the pharmacological properties of potential drug candidates.

Clinical trials involving compounds derived from thiaspiro scaffolds have shown promising results in preclinical studies. For instance, certain derivatives have demonstrated potent anti-inflammatory effects in animal models, suggesting their potential use in treating inflammatory diseases such as arthritis and asthma. Additionally, some derivatives have exhibited anti-cancer properties by inhibiting key signaling pathways involved in tumor growth and metastasis.

The pharmacokinetic properties of 6-Bromo-2-Thiaspiro[3.3]heptane and its derivatives are also an important area of research. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic efficacy and safety profile. Studies have shown that the unique structure of these compounds can influence their bioavailability and stability, which are key factors in drug development.

In conclusion, 6-Bromo-2-Thiaspiro[3.3]heptane (CAS No. 2648948-69-8) is a promising compound with a wide range of potential applications in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it an attractive building block for the development of novel molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.